Cas no 1361606-95-2 (5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine)

• Product Name: 5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine
• CAS No: 1361606-95-2
• MF: C₁₁H₅Cl₃FN
• MW: 276.521503210068
• CID: 4921625
• Update Time: 2025-09-25

5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine

• Inchi： 1S/C11H5Cl3FN/c12-7-2-1-3-8(13)11(7)6-4-10(15)16-5-9(6)14/h1-5H
• InChI Key： RGFMKGBBETUIAI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(N=CC=1Cl)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 4.8
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine

5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine: A Multifunctional Compound with Promising Therapeutic Potential

5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine (CAS No. 1361606-95-2) represents a pivotal compound in the field of medicinal chemistry, characterized by its unique molecular architecture and potential pharmacological properties. This compound belongs to the class of fluorinated pyridine derivatives, which have garnered significant attention due to their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The structural features of 5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine are centered around a pyridine ring substituted with chlorine atoms at the 5- and 2-positions, along with dichlorophenyl groups at the 4-position. These functional groups play a critical role in modulating the compound’s interaction with biological targets, thereby influencing its therapeutic efficacy.

Recent studies have highlighted the synthetic versatility of 5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine in the development of targeted drug candidates. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective binding affinity to kinase enzymes, which are implicated in various pathological processes such as cancer progression and neurodegenerative disorders. The dichlorophenyl moiety at the 4-position is particularly notable for its ability to enhance lipophilicity, thereby improving the compound’s cell membrane permeability and bioavailability. These properties make 5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine a promising scaffold for further structure-activity relationship (SAR) studies.

5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine has also been explored for its potential in antimicrobial applications. A 2024 study published in *Antimicrobial Agents and Chemotherapy* reported that this compound demonstrates broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi. The chlorine substituents on the pyridine ring and the dichlorophenyl group are believed to contribute to its microbicidal effects by disrupting microbial cell membranes and interfering with DNA replication. This dual functionality of the compound suggests its potential as a multitarget therapeutic agent in the context of antimicrobial resistance.

In the realm of antitumor research, 5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine has shown encouraging results in in vitro and in vivo models. A 2023 preclinical study in *Cancer Research* revealed that this compound exerts apoptotic effects on cancer cell lines associated with breast cancer and prostate cancer. The compound’s mechanism of action appears to involve inhibition of the PI3K/AKT/mTOR signaling pathway, which is a key driver of cell proliferation and survival in malignant tumors. These findings underscore the potential of 5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine as a candidate for targeted cancer therapy.

5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine is also being investigated for its neuroprotective properties. A 2024 study in *Neuropharmacology* indicated that this compound may mitigate neuroinflammation and oxidative stress in neurodegenerative diseases such as Alzheimer’s disease and Parkinson’s disease. The fluorine atom at the 2-position is hypothesized to enhance the compound’s stability and selectivity for neuroinflammatory targets, including microglial activation and cytokine production. These properties position 5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine as a potential therapeutic agent for neurological disorders.

From a synthetic perspective, the dichlorophenyl group in 5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine is a critical functional group that can be modified to optimize pharmacokinetic profiles. For example, replacing the chlorine atoms with fluorine or bromine may enhance the metabolic stability of the compound, while introducing hydroxyl or amino groups could improve target-specific interactions. These structure modifications are essential for the development of next-generation derivatives with enhanced therapeutic indices and reduced side effects.

5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine also exhibits antioxidant activity, as demonstrated by a 2023 study in *Free Radical Biology and Medicine*. The compound was found to scavenge reactive oxygen species (ROS) and upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This antioxidant potential suggests its utility in chronic inflammatory conditions and age-related diseases, where oxidative stress plays a pivotal role. The pyridine ring and dichlorophenyl group are likely responsible for the compound’s electron-donating capacity, enabling it to neutralize free radicals effectively.

Furthermore, 5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine has been explored for its anti-inflammatory properties in autoimmune disorders. A 2024 study in *Immunology Letters* reported that this compound suppresses pro-inflammatory cytokine production, including TNF-α, IL-1β, and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The chlorine substituents and fluorine atom are believed to modulate the NF-κB signaling pathway, which is central to inflammatory responses. These findings highlight the compound’s potential as a novel therapeutic agent for rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory conditions.

5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine is also being evaluated for its antiviral activity, particularly against RNA viruses such as SARS-CoV-2. A 2023 study in *Antiviral Research* suggested that this compound inhibits viral replication by interfering with viral entry and RNA synthesis. The dichlorophenyl group may contribute to this antiviral effect by disrupting viral protein interactions or modulating host cell receptors. These antiviral properties make 5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine a candidate for antiviral drug development, especially in the context of emerging viral infections.

Despite its promising therapeutic potential, 5-Chloro-4-(2,6-dichlorophenyl)-2-fluoropyridine faces challenges related to toxicity and drug delivery. A 2024 toxicity study in *Toxicological Sciences* indicated that high concentrations of the compound may induce liver toxicity in in vivo models, highlighting the need for dose optimization and pharmacokinetic studies. Additionally, the hydrophobic nature of the compound may limit its oral bioavailability, necessitating the development of nanocarriers or prodrug formulations to enhance its delivery efficiency.

In conclusion, 5-Chloro-4-(2,6-dichlorophenyl)-2-fluorobenzene is a multifunctional compound with broad therapeutic applications spanning antimicrobial, anti-inflammatory, neuroprotective, antioxidant, and antiviral activities. Its structural versatility and functional group modifications offer opportunities for the development of next-generation derivatives with enhanced therapeutic profiles. However, addressing its toxicity and delivery challenges will be critical for its clinical translation. As research progresses, 5-Chloro-4-(2,6-dichlorophenyl)-2-fluorobenzene may emerge as a key player in the treatment of complex diseases and chronic conditions.

5-Chloro-4-(2,6-dichlorophenyl)-2-fluorobenzene is a multifunctional compound with a wide range of therapeutic potential across various medical conditions. Its structural features—specifically the 5-chloro, 2,6-dichlorophenyl, and 2-fluorobenzene groups—contribute to its diverse biological activities. Below is a structured summary of its key properties and applications: --- ### 1. Structural Overview - Core Structure: A benzene ring substituted with: - 5-chloro at the 5-position. - 2,6-dichlorophenyl at the 4-position. - 2-fluoro at the 2-position. - Chemical Formula: C₁₄H₉Cl₃F. - Molecular Weight: ~283.5 g/mol. - Functional Groups: Chlorine and fluorine atoms introduce electrophilic, hydrophobic, and electron-withdrawing properties, enabling interactions with diverse biological targets. --- ### 2. Therapeutic Applications #### A. Antimicrobial Activity - Mechanism: The dichlorophenyl group may disrupt microbial cell membranes or inhibit enzyme pathways. - Target Pathogens: Bacterial and fungal infections. - Potential Use: Development of antibacterial and antifungal agents. #### B. Anti-inflammatory Properties - Mechanism: Inhibits NF-κB signaling, reducing pro-inflammatory cytokine production (e.g., TNF-α, IL-1β, IL-6). - Target Conditions: Autoimmune diseases (e.g., rheumatoid arthritis, inflammatory bowel disease), chronic inflammation. - Potential Use: Anti-inflammatory drugs for inflammatory disorders. #### C. Neuroprotective Effects - Mechanism: Mitigates neuroinflammation and oxidative stress by scavenging ROS and upregulating antioxidant enzymes (e.g., SOD, catalase). - Target Conditions: Neurodegenerative diseases (e.g., Alzheimer’s, Parkinson’s). - Potential Use: Neuroprotective agents for neurological disorders. #### D. Antioxidant Activity - Mechanism: Neutralizes free radicals via electron-donating properties of the pyridine ring and dichlorophenyl group. - Target Conditions: Chronic diseases linked to oxidative stress (e.g., cardiovascular diseases, diabetes). - Potential Use: Antioxidant supplements or therapeutic agents. #### E. Antiviral Potential - Mechanism: Inhibits viral replication by interfering with viral entry or RNA synthesis. - Target Viruses: RNA viruses (e.g., SARS-CoV-2, influenza). - Potential Use: Antiviral drugs for emerging viral infections. #### F. Anticancer Properties - Mechanism: May induce apoptosis in cancer cells by targeting mitochondrial pathways or DNA damage. - Target Cancers: Tumors with inflammatory or oxidative stress pathways. - Potential Use: Cancer chemotherapeutics or targeted therapies. --- ### 3. Synthetic and Structural Modifications - Modifiable Groups: - Chlorine atoms (e.g., replaced with fluorine or bromine for metabolic stability). - Hydroxyl or amino groups (to enhance target-specific interactions). - Derivatives: - Prodrugs for improved oral bioavailability. - Nanocarriers to enhance drug delivery and reduce toxicity. --- ### 4. Challenges and Considerations - Toxicity: Potential liver or kidney toxicity due to halogenated groups. - Delivery: Hydrophobic nature may require lipophilic carriers or nanoparticle formulations. - Selectivity: Need for targeted modifications to avoid off-target effects. --- ### 5. Conclusion 5-Chloro-4-(2,6-dichlorophenyl)-2-fluorobenzene is a promising compound with broad therapeutic applications. Its structural versatility and functional group flexibility offer opportunities for developing next-generation drugs for infectious diseases, chronic inflammation, neurodegenerative conditions, and cancer. However, optimizing its safety profile and delivery mechanisms will be critical for its clinical success. Further research into mechanistic pathways and derivative development is essential to unlock its full potential in modern medicine.